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Compound of Interest

Compound Name: 2-Hydroxybenzimidazole

Cat. No.: B194819 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of 2-
Hydroxybenzimidazole (CAS: 615-16-7), a compound commonly used in pharmaceutical

research and development. Adherence to these procedures is critical for ensuring laboratory

safety and environmental compliance.

Researchers, scientists, and drug development professionals must handle the disposal of 2-
Hydroxybenzimidazole with care, treating it as a hazardous waste. This compound is harmful

if swallowed, in contact with skin, or inhaled, and it can cause skin and eye irritation.[1][2]

Therefore, it is imperative that this chemical is not disposed of through standard laboratory

drains, regular trash, or by evaporation.[3][4]

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses, chemical-resistant gloves, and a lab coat.[5]

All handling of 2-Hydroxybenzimidazole waste should be conducted in a well-ventilated area

or within a chemical fume hood to avoid the formation and inhalation of dust.[1][6]

In the event of a spill, immediately contain the material. For solid 2-Hydroxybenzimidazole,

sweep up the material and place it into a suitable, closed container for disposal, avoiding dust

creation.[2][6]
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Step-by-Step Disposal Procedure
The proper disposal of 2-Hydroxybenzimidazole involves segregation, proper containment,

and coordination with your institution's Environmental Health and Safety (EHS) department for

collection by a licensed hazardous waste contractor.

Waste Classification: Treat all 2-Hydroxybenzimidazole and any materials contaminated

with it (e.g., weighing boats, contaminated gloves, absorbent pads) as hazardous chemical

waste.[4][7]

Container Selection and Labeling:

Place the waste in a chemically compatible, leak-proof container with a secure screw-top

cap.[3][8]

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name: "2-Hydroxybenzimidazole".

Indicate the approximate quantity of the waste.

Storage in a Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in a designated SAA within the laboratory

where the waste was generated.[5][7][8]

The SAA must be at or near the point of waste generation.[5][7]

Ensure the container remains closed except when adding waste.[4][8]

Arranging for Disposal:

Once the waste container is full or the chemical is no longer needed, contact your

institution's EHS department to schedule a waste pickup.[5][7]

Provide them with all the necessary information as indicated on the waste label.

Quantitative Data Summary for Hazardous Waste Accumulation
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Laboratories must comply with regulations regarding the maximum amount of hazardous waste

stored in an SAA.

Waste Type Maximum Volume Maximum Time Limit

Hazardous Waste 55 gallons 12 months

Acutely Toxic Waste (P-list) 1 quart (liquid) or 1 kg (solid) Until limit is reached

Note: While 2-Hydroxybenzimidazole is not typically on the P-list of acutely toxic wastes, it is

crucial to check your local and institutional regulations.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Hydroxybenzimidazole.
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Disposal workflow for 2-Hydroxybenzimidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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